8-((2-aminoethyl)amino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• Molecular Formula: C19H26N6O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 8-(2-aminoethylamino)-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H26N6O5/c1-23-16-15(17(27)24(2)19(23)28)25(18(22-16)21-9-8-20)10-12(26)11-30-14-6-4-13(29-3)5-7-14/h4-7,12,26H,8-11,20H2,1-3H3,(H,21,22)
• InChI Key: UGGPKROURWAUNA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCN)CC(COC3=CC=C(C=C3)OC)O

Description

This compound is a purine derivative with a complex structure featuring:

• A 1,3-dimethylpurine-2,6-dione core, common in xanthine-based molecules like theophylline.
• An 8-((2-aminoethyl)amino) substituent, which introduces basicity and enhances solubility in aqueous environments .

Its structural complexity confers distinct pharmacological properties, including enzyme inhibition (e.g., phosphodiesterases) and receptor modulation (e.g., adenosine receptors), making it a candidate for cardiovascular and neurological therapeutics .

Biological Activity

The compound 8-((2-aminoethyl)amino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a complex organic molecule classified under purine derivatives. Its unique structural features suggest potential biological activities that warrant further investigation. This article explores its biological activity, synthesizing data from various studies to provide a comprehensive overview.

Structural Characteristics

The molecular formula of the compound is $C_{19}H_{26}N_{6}O_{5}$, indicating a significant number of functional groups that may interact with biological systems. The presence of hydroxyl and methoxy groups is particularly noteworthy as they can enhance solubility and bioactivity.

Biological Activity Overview

The biological activity of this compound can be assessed through its interactions with various biological macromolecules and its pharmacological effects. Potential areas of activity include:

• Adenosine Receptor Agonism : Similar compounds have shown activity as adenosine receptor agonists, which play crucial roles in neurotransmission and cardiovascular function .
• Antiviral Properties : Given its structural similarity to known antiviral agents like acyclovir, it may exhibit similar mechanisms against viral infections.
• Neurotransmitter Modulation : The compound's ability to influence neurotransmitter systems could be explored, particularly regarding dopamine and norepinephrine transporters .

1. Structure-Activity Relationship Studies

Research has indicated that modifications on the purine structure can significantly alter biological activity. For instance, the addition of alkyl groups or hydroxyl substitutions can enhance receptor binding affinities. A study on related compounds demonstrated that specific substitutions led to increased potency as adenosine receptor agonists .

2. Interaction with Transporters

In a study examining the effects of purine derivatives on neurotransmitter transporters, it was found that certain modifications could enhance binding at the dopamine transporter (DAT). Compounds structurally related to our target compound showed enhanced binding efficacy, suggesting a potential for similar interactions .

3. Antiviral Activity

A comparative analysis with acyclovir demonstrated that compounds with similar purine structures exhibited antiviral properties. The mechanism typically involves inhibition of viral DNA polymerase, which could be a pathway worth investigating for our compound.

Data Tables

Compound Name	Structure Features	Biological Activity
Acyclovir	Purine derivative	Antiviral
Caffeine	Methylated purine	Stimulant
Theophylline	Methylated xanthine	Bronchodilator
Target Compound	Aminoethyl & methoxy	Potential agonist

Synthesis Methods

The synthesis of complex organic molecules like this compound typically involves multi-step synthetic pathways. Techniques such as chromatography and spectroscopy are crucial for purification and characterization. While specific methods for this compound are not detailed in the literature reviewed, general methods would include:

• Starting Materials : Selection of appropriate precursors based on desired functional groups.
• Reactions : Employing nucleophilic substitutions and coupling reactions to build the purine framework.
• Purification : Utilizing chromatographic techniques to isolate the final product.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related purine derivatives and their distinguishing features:

Compound Name	Substituents	Molecular Formula	Key Features	Biological Activity	Source
Target Compound	8-(2-aminoethylamino), 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl), 1,3-dimethyl	C₂₁H₂₉N₇O₆	Enhanced solubility due to aminoethyl group; 4-methoxyphenoxy enhances receptor affinity	Enzyme inhibition, cardiovascular activity
7-(2-hydroxy-3-(m-tolyloxy)propyl)-8-((2-(dimethylamino)ethyl)amino)-3-methylpurine-2,6-dione	m-Tolyloxy (3-methylphenoxy) instead of 4-methoxyphenoxy; dimethylaminoethylamino at C8	C₂₀H₂₈N₆O₄	Increased lipophilicity; stronger α-adrenoreceptor affinity (Ki = 0.225–1.400 µM)	Antiarrhythmic, hypotensive
8-((2-hydroxyethyl)amino)-7-(2-hydroxy-3-(p-tolyloxy)propyl)-1,3-dimethylpurine-2,6-dione	p-Tolyloxy (4-methylphenoxy) instead of 4-methoxyphenoxy	C₂₁H₂₈N₆O₅	Reduced electron-withdrawing effect compared to methoxy group; moderate PDE4 inhibition	Anti-inflammatory potential
8-(benzyl(methyl)amino)-1,3-dimethyl-7-phenethylpurine-2,6-dione	Benzyl(methyl)amino at C8; phenethyl at C7	C₂₄H₂₇N₅O₃	High steric hindrance; weak hydrogen bonding capacity	Limited enzyme inhibition, focus on material science
7-(2-hydroxy-3-(4-(2-phenoxyethyl)piperazinyl)propyl)-1,3-dimethylpurine-2,6-dione	Piperazine-linked phenoxyethyl group at C7	C₂₄H₃₂N₈O₅	Extended basic side chain; strong prophylactic antiarrhythmic activity (LD50/ED50 = 54.9)	Cardiovascular therapeutics

Functional Group Impact on Bioactivity

• 4-Methoxyphenoxy vs. m-Tolyloxy/p-Tolyloxy: The 4-methoxyphenoxy group in the target compound enhances electron donation, improving interactions with aromatic residues in enzyme active sites (e.g., PDE4) . m-Tolyloxy () increases hydrophobicity, favoring membrane penetration and α-adrenoreceptor binding .
• Aminoethylamino vs. Dimethylaminoethylamino: The primary amine in the target compound supports protonation at physiological pH, aiding solubility and ionic interactions . Dimethylaminoethylamino () reduces basicity but improves blood-brain barrier permeability for CNS applications .

Pharmacological Profiles

• Target Compound: Demonstrates dual activity in adenosine receptor antagonism and phosphodiesterase inhibition, comparable to theophylline but with reduced toxicity due to modified substituents .
• Piperazine Derivatives (): Exhibit prophylactic antiarrhythmic activity (ED50 = 1.82 mg/kg) via sodium channel modulation, outperforming classical agents like lidocaine .